Cas no 29329-35-9 (1,3-Benzenedimethanol,2,4,6-trimethyl-)

• Product Name: 1,3-Benzenedimethanol,2,4,6-trimethyl-
• CAS No: 29329-35-9
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 240336
• PubChem ID: 595604
• Update Time: 2025-04-19

1,3-Benzenedimethanol,2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol,2,4,6-trimethyl-
• [3-(hydroxymethyl)-2,4,6-trimethylphenyl]methanol
• 2,4-BIS(HYDROXYMETHYL)MESITYLENE
• 2,3-DIMETHYL-5-(4-METHYLPENTYL)NAPHTHALENE
• 2,4-bis-hydroxymethyl-1,3,5-trimethyl-benzene
• 2,4-Bis-hydroxymethyl-1,3,5-trimethyl-benzol
• HMS1674H01
• Cambridge id 5103814
• 2,4-Bis-(hydroxymethyl)mesitylene
• 29329-35-9
• NWAIYLFAGPKYBZ-UHFFFAOYSA-N
• DTXSID80344272
• FT-0609946
• SCHEMBL7708095
• 2,4-BIS(HYDROXYMETHYL)-1,3,5-TRIMETHYLBENZENE
• J-800203
• AKOS000126073
• 2,4,6-Trimethyl-1,3-benzenedimethanol
• CHEMBL4549204
• J-640201
• (2,4,6-trimethyl-1,3-phenylene)dimethanol
• FT-0609945
• [3-(hydroxymethyl)-2, 4, 6-trimethylphenyl]methanol

• Inchi： 1S/C11H16O2/c1-7-4-8(2)11(6-13)9(3)10(7)5-12/h4,12-13H,5-6H2,1-3H3
• InChI Key： NWAIYLFAGPKYBZ-UHFFFAOYSA-N
• SMILES： OCC1C(C)=CC(C)=C(CO)C=1C

Computed Properties

• Exact Mass: 180.11500
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.086
• Boiling Point: 344.3°C at 760 mmHg
• Flash Point: 167.5°C
• Refractive Index: 1.559
• PSA: 40.46000
• LogP: 1.59640
• Solubility: Not determined